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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
butyl-4-nitrobenzene, with a focus on its boiling and melting points. Detailed experimental

protocols for the determination of these properties are also included, alongside visualizations of

its synthesis pathway and a general workflow for Quantitative Structure-Activity Relationship

(QSAR) modeling, which is pertinent to the study of nitroaromatic compounds in drug

development.

Core Physical Properties
1-Butyl-4-nitrobenzene is an aromatic organic compound. Its physical state at ambient

temperature is liquid, which is consistent with the available data on its physical properties.

Data Presentation
The experimentally determined and calculated physical properties of 1-butyl-4-nitrobenzene
are summarized in the table below for clear reference.
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Physical Property Value Notes

Boiling Point 113 °C
At a reduced pressure of 2.6

mmHg.[1]

417.2 K (144.05 °C)
At a reduced pressure of 0.020

bar.

Melting Point Not available
The compound is a liquid at

room temperature.[1]

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Appearance
Light yellow to Amber to Dark

green clear liquid

Experimental Protocols
While specific experimental determinations for the physical properties of 1-butyl-4-
nitrobenzene are not extensively detailed in publicly available literature, standard organic

chemistry protocols are applicable. The following are detailed methodologies for determining

the boiling and melting points of organic compounds.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid sample.

Materials:

Thiele tube or similar heating apparatus

Thermometer

Capillary tubes (sealed at one end)

Small test tube

Sample of 1-butyl-4-nitrobenzene
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Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of the liquid 1-butyl-4-nitrobenzene is placed into a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is clamped and immersed in a heating bath (e.g., a Thiele tube filled

with mineral oil).

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal

to the external pressure.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

Determination of Melting Point (for solid compounds)
Although 1-butyl-4-nitrobenzene is a liquid at room temperature, this protocol is provided for

the general determination of melting points for solid organic compounds.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (open at one end)

Solid organic compound

Spatula

Procedure:

A small amount of the finely powdered solid sample is introduced into the open end of a

capillary tube.

The capillary tube is tapped gently to pack the sample into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has completely melted is recorded as the end of

the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Visualizations
Synthesis Pathway
A plausible synthetic route to 1-butyl-4-nitrobenzene involves the Friedel-Crafts acylation of

benzene followed by a Clemmensen reduction and subsequent nitration.
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Caption: Plausible synthesis route for 1-butyl-4-nitrobenzene.

QSAR Modeling Workflow
For nitroaromatic compounds like 1-butyl-4-nitrobenzene, Quantitative Structure-Activity

Relationship (QSAR) modeling is a valuable tool in drug development to predict biological

activity and toxicity.
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Data Collection
(Chemical Structures & Biological Activity)

Molecular Descriptor Calculation
(e.g., Topological, Quantum-Chemical)

Data Splitting
(Training and Test Sets)

Model Development
(e.g., Multiple Linear Regression)

Model Validation
(Internal & External)

Prediction for New Compounds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties-of-1-butyl-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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